Cas no 2098117-34-9 (1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine; oxalic acid)

• Product Name: 1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine; oxalic acid
• CAS No: 2098117-34-9
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 5046090
• Update Time: 2025-06-09

1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 1-(3-pyridinylmethyl)-, ethanedioate (1:1)
• 1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine
• 1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine; oxalic acid

• Inchi： 1S/C10H15N3.C2H2O4/c11-10-3-5-13(8-10)7-9-2-1-4-12-6-9;3-1(4)2(5)6/h1-2,4,6,10H,3,5,7-8,11H2;(H,3,4)(H,5,6)
• InChI Key： PKQLZHKZCPTYDP-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1=CN=CC=C1)N1CC(N)CC1

Additional information on 1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine; oxalic acid

Professional Introduction to Compound with CAS No. 2098117-34-9 and Product Name: 1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine; oxalic acid

The compound with the CAS number 2098117-34-9 and the product name 1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both pyridine and pyrrolidine moieties, which are well-known for their role in enhancing the bioactivity of various pharmacological agents.

One of the most striking features of this compound is its dual functionality, stemming from the presence of both an oxalic acid moiety and an amine group. The oxalic acid component is particularly noteworthy, as it has been extensively studied for its ability to chelate metal ions, a property that is highly relevant in the development of metal-based therapeutics. Meanwhile, the amine group provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural framework of 1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine; oxalic acid makes it a promising candidate for such applications. Specifically, the pyridine ring can interact with biological targets through hydrogen bonding and hydrophobic interactions, while the pyrrolidine ring contributes to steric hindrance and enhances binding affinity. These characteristics have made this compound an attractive scaffold for designing novel therapeutic agents.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The pyridine moiety, in particular, has been shown to modulate neurotransmitter systems, making it a valuable component in the development of drugs for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, the chelating properties of oxalic acid have been leveraged to develop compounds that can selectively target metal-dependent enzymes involved in neurodegenerative processes.

The synthesis of 1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine; oxalic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between pyridine derivatives and appropriate alkylating agents to form the pyridinylmethyl group, followed by introduction of the pyrrolidine ring through reductive amination or similar methods. The final incorporation of oxalic acid is achieved through esterification or direct carboxylation techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to improve efficiency and selectivity.

From a pharmacokinetic perspective, the presence of both polar and non-polar regions in this compound suggests favorable solubility characteristics, which are crucial for oral bioavailability. Additionally, computational modeling studies have indicated that this compound exhibits good metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties make it an ideal candidate for further development into a drug candidate.

One particularly exciting area of research involves using this compound as a precursor for more complex molecules via derivatization. For instance, by introducing additional functional groups such as carboxylic acids or alcohols, researchers can generate novel analogs with enhanced binding affinity or altered pharmacological profiles. Such modifications are often guided by structure-based drug design approaches, where computational simulations are used to predict how changes in the molecular structure will affect biological activity.

The role of oxalic acid in this compound extends beyond its chelating properties. Recent investigations have revealed that it can also influence cellular signaling pathways by interacting with intracellular enzymes and metal ions. This dual functionality opens up possibilities for developing multifaceted therapeutic agents that can address multiple aspects of a disease simultaneously. For example, compounds incorporating oxalic acid have shown promise in both inhibiting pathological protein aggregation and modulating inflammatory responses.

In conclusion,1-[(pyridin-3-yl)methyl]pyrrolidin-3-amine; oxalic acid represents a versatile and innovative compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its ability to interact with various biological targets, make it an invaluable tool for designing new drugs targeting neurological disorders among other conditions. As research continues to uncover new applications for this compound,its importance is expected to grow further, driving advancements in medicinal chemistry and drug discovery.